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Compound of Interest

Compound Name: GW3965 hydrochloride

Cat. No.: B1672460

Audience: Researchers, scientists, and drug development professionals.

Introduction GW3965 hydrochloride is a potent and selective synthetic agonist for the Liver X
Receptor (LXR), with greater activity towards the LXR[ subtype.[1] It is an invaluable tool in
research focused on lipid metabolism, inflammation, and atherosclerosis.[2][3] As a ligand-
activated transcription factor, LXR, upon activation by GW3965, forms a heterodimer with the
Retinoid X Receptor (RXR). This complex then binds to LXR response elements (LXRES) in the
promoter regions of target genes, upregulating their expression.[4] Key target genes include
ATP-binding cassette transporter A1 (ABCA1) and G1 (ABCG1), which are crucial for
cholesterol efflux and reverse cholesterol transport.[3] Accurate preparation of a stable stock
solution is the first critical step for reliable and reproducible experimental results.

Quantitative Data Summary
Chemical and Physical Properties

The fundamental properties of GW3965 hydrochloride are summarized below.
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Property Value Reference
Molecular Weight 618.51 g/mol [51[6]
Formula Cs33H31NOsCIFs-HCI [5]1[6]
CAS Number 405911-17-3 [5][6]
Purity >98% [51[6]
Appearance WTidte to off-white crystalline 61171

soli

Solubility Data

GW3965 hydrochloride exhibits solubility in various organic solvents but is sparingly soluble in
agueous solutions.[6] For cell culture or in vivo experiments requiring aqueous buffers, it is
recommended to first prepare a concentrated stock in DMSO and then dilute it to the final
concentration in the aqueous medium.[6]

Maximum Maximum
Solvent Concentration Concentration Reference
(mM) (mg/mL)
DMSO 100 mM 61.85 mg/mL [5]
Ethanol 20 mM 12.37 mg/mL [5]
Dimethylformamide
~32.3 mM ~20 mg/mL [2][6]
(DMF)
DMSO:PBS (pH 7.2)
~0.32 mM ~0.2 mg/mL [2][6]

(1:4)

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GW3965 hydrochloride
in DMSO, a common solvent for this compound.
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Materials and Equipment:

e GW3965 hydrochloride powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryogenic vials

» Pipettes and sterile, filtered pipette tips

» Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Pre-Equilibration: Before opening, allow the vial of GW3965 hydrochloride powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
moisture, which can affect compound stability.

e Mass Calculation: Determine the required mass of GW3965 hydrochloride for your desired
stock volume and concentration. To prepare 1 mL of a 10 mM stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o Mass (mg) = 0.010 mol/L x 0.001 L x 618.51 g/mol x 1000 mg/g = 6.185 mg

e Weighing: Carefully weigh out 6.185 mg of GW3965 hydrochloride powder using an
analytical balance and transfer it into a sterile vial.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the powder.

o Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used
to aid dissolution if necessary.[8]
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 Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile cryogenic vials.[9][10]

o Storage: Store the aliquots as recommended in the storage table below. Label each aliquot
clearly with the compound name, concentration, solvent, and date of preparation.

Safety Precautions:

o Handle GW3965 hydrochloride in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

o Refer to the Safety Data Sheet (SDS) for complete handling and safety information.

Storage and Stability

Proper storage is critical to maintain the integrity and activity of the compound, both in its solid
form and as a stock solution.

Storage .
Form Duration Reference
Temperature
Solid Powder -20°C (desiccated) >4 years [2][6]
Stock Solution in
-20°C Up to 1 month [9][10]
DMSO
Stock Solution in
-80°C Up to 6 months [9][10]

DMSO

Note: Aqueous dilutions should be prepared fresh for each experiment and are not
recommended for storage for more than one day.[6]

Visualized Workflows and Pathways
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(Experimental Workflow: Stock Solution Preparation

Start: Equilibrate
GW3965 Vial

Weigh 6.185 mg
GW3965 Powder

Add 1 mL
Anhydrous DMSO

Vortex / Sonicate
Until Dissolved

Aliquot into
Cryogenic Vials

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
GW3965 Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672460#how-to-prepare-a-stock-solution-of-
gw3965-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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